4-benzyl-N-(5-((4-bromobenzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 4-benzyl-N-[5-[(4-bromophenyl)methylsulfanyl]-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C23H18BrN3OS2/c24-20-12-8-18(9-13-20)15-29-23-27-26-22(30-23)25-21(28)19-10-6-17(7-11-19)14-16-4-2-1-3-5-16/h1-13H,14-15H2,(H,25,26,28)
• InChI Key: JRPYFHRMSQKEJD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=CC=C(C=C2)C(=O)NC3=NN=C(S3)SCC4=CC=C(C=C4)Br
• Molecular Formula: C23H18BrN3OS2
• Molecular Weight: 496.4 g/mol

Description

4-benzyl-N-(5-((4-bromobenzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide is a chemical compound that has been of great interest to the scientific community due to its potential applications in various fields. This compound is a member of the thiadiazole family, which is known for its diverse biological activities.

Scientific Research Applications

Photosensitizer Development for Photodynamic Therapy

One study discusses the synthesis and characterization of new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups containing Schiff base, which exhibit excellent properties for photodynamic therapy (PDT). These compounds show good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them remarkable candidates as Type II photosensitizers for cancer treatment in PDT (Pişkin, Canpolat, & Öztürk, 2020).

Antifungal Agents

Another research endeavor led to the synthesis of new benzamides and their alkoxy derivatives, targeting potential antifungal activity. These compounds were created by reacting 5-(bromoacetyl) salicylamide with various thioureas and alkyl bromides, showcasing a structured approach to developing antifungal agents (Narayana et al., 2004).

Anticancer Activity

Research into thiadiazole derivatives has also extended into the realm of anticancer drug development. A study on the synthesis of Schiff’s bases containing thiadiazole scaffold and benzamide groups revealed several compounds with promising in vitro anticancer activity against a variety of human cancer cell lines. These findings suggest the potential of these compounds as novel anticancer agents, highlighting the diverse therapeutic applications of thiadiazole derivatives (Tiwari et al., 2017).

Synthesis Efficiency Enhancement

Microwave-assisted synthesis techniques have been explored to improve the efficiency of producing thiadiazole-containing compounds. Such methods offer a cleaner, more efficient, and faster alternative to traditional synthesis approaches, demonstrating the continuous evolution of chemical synthesis technologies (Saeed, 2009).